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Compound of Interest

Compound Name: 9-Eicosyne

CAS No.: 71899-38-2

Cat. No.: B14457290

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 9-eicosyne, a long-chain internal alkyne. It includes a detailed protocol for its

synthesis via the alkylation of a terminal alkyne, along with standard characterization

methodologies. This document is intended to serve as a valuable resource for researchers in

organic synthesis, materials science, and drug development who may utilize long-chain alkynes

as intermediates or core structural motifs.

Core Data Presentation
The fundamental molecular properties of 9-eicosyne are summarized in the table below for

quick reference and comparison.
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Property Value Source

Molecular Formula C₂₀H₃₈ [1][2][3][4]

Molecular Weight 278.5 g/mol [1]

278.5157 g/mol [2]

278.52 g/mol [4]

Monoisotopic Mass 278.297351212 Da [1]

IUPAC Name Icos-9-yne [1]

CAS Number 71899-38-2 [2]

Experimental Protocols
The synthesis of 9-eicosyne, an internal alkyne, can be efficiently achieved through the

alkylation of a suitable terminal alkyne. This method involves the deprotonation of a terminal

alkyne to form a potent nucleophile (an acetylide ion), followed by its reaction with an alkyl

halide in an SN2 reaction.

1. Synthesis of 9-Eicosyne via Alkylation of 1-Decyne

This protocol outlines the synthesis of 9-eicosyne from 1-decyne and 1-bromodecane.

Materials:

1-Decyne

1-Bromodecane

Sodium amide (NaNH₂)

Liquid ammonia (NH₃)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl)
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Hexane

Anhydrous magnesium sulfate (MgSO₄)

Argon or Nitrogen gas (for inert atmosphere)

Procedure:

Step 1: Formation of the Acetylide Anion

Set up a three-necked round-bottom flask equipped with a dropping funnel, a condenser

with a drying tube, and an inlet for inert gas.

Under a positive pressure of argon or nitrogen, place sodium amide in the flask.

Cool the flask to -78 °C using a dry ice/acetone bath and condense liquid ammonia into

the flask.

To the stirred solution, add 1-decyne dropwise via the dropping funnel over 30 minutes.

Allow the reaction mixture to stir for 1 hour at -78 °C to ensure the complete formation of

the sodium decynilide.

Step 2: Alkylation with 1-Bromodecane

Dissolve 1-bromodecane in a minimal amount of anhydrous diethyl ether or THF.

Add the 1-bromodecane solution dropwise to the stirred acetylide solution at -78 °C.

After the addition is complete, allow the reaction to slowly warm to room temperature and

stir overnight. The ammonia will evaporate during this time.

Step 3: Work-up and Purification

Carefully quench the reaction by the slow addition of saturated aqueous ammonium

chloride.

Transfer the mixture to a separatory funnel and add diethyl ether.
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Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the

solvent under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation or flash column chromatography

on silica gel using hexane as the eluent to yield pure 9-eicosyne.

2. Characterization of 9-Eicosyne

Gas Chromatography-Mass Spectrometry (GC-MS):

A sample of the purified 9-eicosyne is dissolved in a suitable solvent (e.g., hexane) and

injected into the GC-MS.

The gas chromatograph separates the compound from any residual impurities.

The mass spectrometer provides the mass-to-charge ratio of the parent ion and its

fragmentation pattern, which can be used to confirm the molecular weight and structure of

9-eicosyne. The spectrum can be compared with databases like the NIST library for

confirmation.

¹³C NMR Spectroscopy:

A sample of 9-eicosyne is dissolved in a deuterated solvent (e.g., CDCl₃).

The ¹³C NMR spectrum is acquired. For an internal alkyne like 9-eicosyne, the sp-

hybridized carbons of the triple bond are expected to show signals in the range of 70-100

ppm. Due to the symmetry of 9-eicosyne, the two carbons of the triple bond are

chemically equivalent and would be expected to produce a single signal in this region. The

remaining sp³-hybridized carbons will appear in the upfield region of the spectrum.

Mandatory Visualization
The following diagram illustrates the experimental workflow for the synthesis and

characterization of 9-eicosyne.
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Starting Materials:
1-Decyne

1-Bromodecane
Sodium Amide

Step 1: Acetylide Formation
- Deprotonation of 1-Decyne
- Solvent: Liquid Ammonia

- Temp: -78 °C

Step 2: Alkylation
- Sₙ2 reaction with 1-Bromodecane

- Warm to Room Temperature

Crude 9-Eicosyne

Work-up
- Quench with NH₄Cl
- Extraction with Ether

- Drying and Solvent Removal

Purification
- Vacuum Distillation or

- Flash Column Chromatography

Pure 9-Eicosyne

Characterization

GC-MS Analysis ¹³C NMR Spectroscopy

Final Data:
- Purity Confirmation

- Structural Verification

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of 9-eicosyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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